9-Methyl-4-oxo-4H-pyrido[1,2-A]pyrimidine-3-carboxylic acid
Overview
Description
Scientific Research Applications
Chemical Research
This compound is used in chemical research due to its unique structure and properties . It’s a part of a collection of unique chemicals provided by Sigma-Aldrich for early discovery researchers .
Anti-HIV-1 Agents
A new series of 4-oxo-4H-pyrido[1,2-A]pyrimidine derivatives containing 1,3,4-oxadiazole and 1,3,4-thiadiazole rings as a part of the metal chelation motif were synthesized and evaluated for their in vitro anti-HIV-1 activity . Compounds 11e and 11b exhibited the highest activity among the synthesized compounds with inhibition rate of 51 and 48 % at concentration of 100 μM, respectively .
HIV-1 Integrase Inhibitors
Molecular docking study using the later crystallographic data available for PFV integrase (IN) showed that the designed compounds bind into the active site of IN such that the keto oxygen atom at position of C-4 and nitrogen atom of thiadiazole or oxadiazole ring moiety chelate the Mg 2+ ion . All tested compounds presented no significant cytotoxicity at concentration of 100 μM .
Ophthalmic Applications
In ophthalmology, it’s used for allergic conjunctivitis and vernal keratoconjunctivitis .
Mechanism of Action
- Specifically, 9-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid binds to the active site of integrase, where it chelates a magnesium ion. The keto oxygen atom at position C-4 and the nitrogen atom of the thiadiazole or oxadiazole ring moiety are involved in this chelation process .
Target of Action
properties
IUPAC Name |
9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxylic acid | |
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InChI |
InChI=1S/C10H8N2O3/c1-6-3-2-4-12-8(6)11-5-7(9(12)13)10(14)15/h2-5H,1H3,(H,14,15) | |
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InChI Key |
KIIPDQJOHVHFHP-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=CC=CN2C1=NC=C(C2=O)C(=O)O | |
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Molecular Formula |
C10H8N2O3 | |
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Molecular Weight |
204.18 g/mol | |
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Product Name |
9-Methyl-4-oxo-4H-pyrido[1,2-A]pyrimidine-3-carboxylic acid |
Retrosynthesis Analysis
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